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Compound of Interest

Compound Name: 5-Methyldecane

Cat. No.: B1670057

5-Methyldecane: A Toxicological and Safety
Profile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available toxicological and
safety data for 5-Methyldecane (CAS No. 13151-35-4). Due to the limited specific data for 5-
Methyldecane, this report incorporates information from surrogate molecules, primarily n-
undecane and other C9-C14 aliphatic hydrocarbons, to provide a robust assessment of its
potential hazards. All data is presented to facilitate informed decision-making in research and
development settings.

Chemical and Physical Properties

5-Methyldecane is a branched-chain alkane with the molecular formula C11H24.[1][2][3] A
summary of its key physicochemical properties is provided in the table below.
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Property Value Reference
Molecular Formula Cl1H24 [1112][3]
Molecular Weight 156.31 g/mol [1]

CAS Number 13151-35-4 [21[3]
Boiling Point 186.1 °C (estimated) [3114]

Flash Point 48.8 °C (estimated) [3]

Vapor Pressure 0.925 mmHg @ 25°C [3][4]

(estimated)

Water Solubility

Insoluble (0.2971 mg/L @
25°C, estimated for 5-
methyldecane; 0.014 mg/L @

25°C for n-undecane)

[4]115]

logP (o/w)

5.9 (XLogP3)

[1]

Toxicological Data

The toxicological profile of 5-Methyldecane is largely inferred from data on structurally similar

aliphatic hydrocarbons. The following tables summarize the available quantitative data for

relevant surrogate molecules.

Acute Toxicity

The acute toxicity of undecane isomers is considered to be low by oral, dermal, and inhalation

routes. However, aspiration into the lungs can cause chemical pneumonitis.[6]

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/5-Methyldecane
https://www.chemeo.com/cid/30-431-9/Decane-5-methyl
https://www.lookchem.com/ProductWholeProperty_LCPL89846.htm
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methyldecane
https://www.chemeo.com/cid/30-431-9/Decane-5-methyl
https://www.lookchem.com/ProductWholeProperty_LCPL89846.htm
https://www.lookchem.com/ProductWholeProperty_LCPL89846.htm
https://www.thegoodscentscompany.com/data/rw1510101.html
https://www.lookchem.com/ProductWholeProperty_LCPL89846.htm
https://www.lookchem.com/ProductWholeProperty_LCPL89846.htm
https://www.thegoodscentscompany.com/data/rw1510101.html
https://www.thegoodscentscompany.com/data/rw1510101.html
https://pubchem.ncbi.nlm.nih.gov/compound/Undecane
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methyldecane
https://www.benchchem.com/product/b1670057?utm_src=pdf-body
https://www.santos.com/wp-content/uploads/2021/04/Alkanes_Tier2_March2021.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Endpoint Species Route Value Surrogate Reference
> 5,000
LD50 Rat Oral n-Undecane [7]
mg/kg
_ > 3,160
LD50 Rabbit Dermal n-Undecane [7]
mg/kg
' > 6100 mg/m3
LC50 Rat Inhalation @h n-Undecane [7]

Skin and Eye Irritation

Based on data from surrogate hydrocarbons, 5-Methyldecane is not expected to be a
significant skin or eye irritant. Prolonged or repeated skin contact may lead to defatting and

dryness.
Endpoint Species Result Surrogate Reference
Skin Irritation Rabbit No skin irritation n-Undecane [718]
Eye Irritation Rabbit No eye irritation n-Undecane [71[8]

Note: Quantitative Draize test scores for 5-Methyldecane or close surrogates are not available
in the public domain. The assessment is based on qualitative statements from safety data
sheets.

Sensitization

Available data on n-undecane suggests a low potential for skin sensitization.

Endpoint Species Result Surrogate Reference
Skin ) ] Did not cause
o Guinea pig L n-Undecane [7]
Sensitization sensitization
Genotoxicity
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Genotoxicity data for n-undecane indicates a lack of mutagenic potential. It is not expected to
be genotoxic.[9]

Assay Test System Result Surrogate Reference
In vitro

Chromosome Not specified Negative n-Undecane [9]
Aberration

Hazard and Safety Information

Based on the available data for similar aliphatic hydrocarbons, the primary hazards associated
with 5-Methyldecane are:

o Aspiration Hazard: May be fatal if swallowed and enters airways.[7]

o Flammability: Flammable liquid and vapor.[7]

o Repeated Exposure: Repeated exposure may cause skin dryness or cracking.[7]
Precautionary Statements:

» Keep away from heat, sparks, open flames, and hot surfaces.

e |[F SWALLOWED: Immediately call a POISON CENTER or doctor/physician. Do NOT induce
vomiting.

o Store in a well-ventilated place. Keep cool.

Experimental Protocols

The following are summaries of the standardized OECD guidelines for key toxicological
endpoints.

Acute Oral Toxicity (OECD 401)

This test guideline provides a method for assessing the acute oral toxicity of a substance. A
single dose of the substance is administered to fasted animals, typically rodents, by gavage.
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The animals are observed for up to 14 days for signs of toxicity and mortality. The LD50 (the
dose estimated to be lethal to 50% of the animals) is then calculated.

Acute Dermal Toxicity (OECD 402)

This guideline details a procedure for evaluating the acute toxicity of a substance applied to the
skin. The substance is applied to a shaved area of the skin of animals, usually rabbits or rats,
and covered with a porous gauze dressing for 24 hours. Observations for toxic effects and
mortality are made for up to 14 days, and the dermal LD50 is determined.

Acute Dermal Irritation/Corrosion (OECD 404)

This test assesses the potential of a substance to cause skin irritation or corrosion. A small
amount of the test substance is applied to the shaved skin of a single animal (typically a rabbit)
for a defined period (usually 4 hours). The skin is then observed for erythema (redness) and
edema (swelling) at specified intervals.

Acute Eye Irritation/Corrosion (OECD 405)

This guideline is used to determine the potential of a substance to cause eye irritation or
corrosion. A small amount of the substance is instilled into the conjunctival sac of one eye of an
animal (usually a rabbit), with the other eye serving as a control. The eyes are examined for
corneal opacity, iritis, conjunctival redness, and chemosis (swelling) at various time points.

Bacterial Reverse Mutation Test (Ames Test) (OECD 471)

This in vitro test is used to detect gene mutations. Strains of Salmonella typhimurium and
Escherichia coli that require a specific amino acid for growth are exposed to the test substance
with and without a metabolic activation system. If the substance is mutagenic, it will cause a
reverse mutation, allowing the bacteria to grow on a medium lacking the specific amino acid.

Environmental Fate

The environmental fate of 5-Methyldecane is predicted based on data for n-undecane and
other C11-C15 isoalkanes.

o Biodegradation: n-Undecane is considered to be readily biodegradable.[7] However,
isoalkanes may be less readily biodegradable.[6]
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e Bioaccumulation: There is a potential for bioaccumulation based on the high logP value.[1]
However, one source suggests that n-undecane is not expected to bioaccumulate.[7]

e Mobility in Soil: Due to its low water solubility and high logP, 5-Methyldecane is expected to
have low mobility in soil and adsorb to sediment.[5][6]

e Aguatic Toxicity: Hydrocarbon mixtures in this carbon range have a low acute toxicity
concern to aquatic life.[6] For a C11-C12 isoalkane mixture, the 21-day NOELR for aquatic
invertebrates was >1 mg/L, and the 32-day NOELR for fish was =100 mg/L.[10]
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Caption: A logical workflow for the toxicological assessment of a chemical substance.

Environmental Fate Pathway
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Caption: Potential environmental fate pathways for 5-Methyldecane upon release.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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